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Compound of Interest

Compound Name: Climbazole-d4

Cat. No.: B564761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of Climbazole-d4, an isotopically labeled imidazole antifungal agent. It is intended
to serve as a critical resource for researchers, scientists, and professionals engaged in drug
development, analytical chemistry, and toxicological studies. This document details the
compound's fundamental characteristics, outlines key experimental methodologies for its
analysis, and illustrates relevant biochemical and analytical pathways.

Core Compound Identification and Properties

Climbazole-d4 is the deuterium-labeled version of Climbazole, a topical antifungal agent
frequently used in the treatment of fungal skin infections like dandruff and eczema.[1][2] The
incorporation of four deuterium atoms on the phenyl ring makes it an ideal internal standard for
guantification of Climbazole in various biological and environmental matrices by mass
spectrometry-based methods such as GC-MS or LC-MS.[3][4]

Table 1: General and Chemical Identifiers for Climbazole-d4
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Property Value Reference(s)
1-(4-chloro-2,3,5,6-
tetradeuteriophenoxy)-1-
IUPAC Name o [5]
imidazol-1-yl-3,3-
dimethylbutan-2-one
(x)-Climbazole-d4 (phenyl-d4),
Synonyms BAY-e 6975-d4, Crinipan AD- [6][71I8]
d4
CAS Number 1185117-79-6 [BI5I719]
Molecular Formula C15H13D4CIN202 [41719111.0]
CC(C)

Canonical SMILES

(C)C(=0)C(OC1=C([2H])C([2H
1)=C(CI)C([2H])=C1[2H])N2C=
CN=C2

[3]4]

InChlKey

OWEGWHBOCFMBLP-
UGWFXTGHSA-N

[4]

Table 2: Physical and Chemical Properties of Climbazole-d4

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Climbazole-d4
https://www.delchimica.com/shop/gen-tr-c578502-climbazole-d4-61472
https://dev.usbio.net/biochemicals/006933/Climbazole-d4/data-sheet
https://www.medchemexpress.com/climbazole-d4.html
https://www.glpbio.com/177-climbazole-d4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Climbazole-d4
https://dev.usbio.net/biochemicals/006933/Climbazole-d4/data-sheet
https://www.scbt.com/p/climbazole-d4-1185117-79-6
https://www.caymanchem.com/product/27616/plus-minus-climbazole-d4
https://dev.usbio.net/biochemicals/006933/Climbazole-d4/data-sheet
https://www.scbt.com/p/climbazole-d4-1185117-79-6
https://file.medchemexpress.com/batch_PDF/HY-B1151S/Climbazole-d4-COA-436238-MedChemExpress.pdf
https://www.glpbio.com/177-climbazole-d4.html
https://www.caymanchem.com/product/27616/plus-minus-climbazole-d4
https://www.caymanchem.com/product/27616/plus-minus-climbazole-d4
https://www.benchchem.com/product/b564761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
) 296.78 g/mol , 296.79 g/mol ,
Molecular Weight [B15][71[°][10]
296.8 g/mol
Exact Mass 296.1229625 Da [5]
Appearance White to Off-White Solid [71[10]
Melting Point 82-84°C [61[7]
- ) 447.5 + 40.0 °C (Predicted for
Boiling Point ) [1][11]
non-deuterated Climbazole)
- Soluble in Chloroform;
Solubility ) ) 31141171
Sparingly soluble in Methanol
Storage Temperature -20°C [3161[7]
Stable for = 4 years at
Stability recommended storage [4]
conditions
Purity (HPLC) >99.00% [3][10]
] ) >99% deuterated forms (d1-
Isotopic Enrichment [4][10]

da); 98.68% (d4=94.82%)

Note: Some properties like boiling point, density, and pKa are predicted values for the non-

deuterated parent compound, Climbazole, as specific experimental data for Climbazole-d4 is

limited.

Experimental Protocols and Methodologies

The analysis and quantification of Climbazole and its metabolites heavily rely on the use of

Climbazole-d4 as an internal standard. Below are detailed methodologies commonly

employed.

LC-MS/MS is a highly sensitive and specific method for quantifying Climbazole metabolites in

biological samples, such as human urine.[12] Climbazole-d4 is essential for correcting

variations in sample preparation and instrument response.
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Sample Preparation (Human Urine):[12]

e Enzymatic Hydrolysis: To measure total metabolite concentration (conjugated and
unconjugated), urine samples undergo enzymatic hydrolysis to cleave glucuronide
conjugates.

« Internal Standard Spiking: A known concentration of Climbazole-d4 solution is added to
each sample at the beginning of the preparation process.

e Online Solid Phase Extraction (SPE): The sample is loaded onto an SPE column to
concentrate the analytes and remove interfering matrix components. The analytes are then
eluted directly into the LC-MS/MS system.

Chromatographic Conditions:

System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.[12]

Column: A reverse-phase C18 column is typically used for separation.[13]

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic
solvent like acetonitrile is employed.[13][14]

Flow Rate: Optimized for the specific column dimensions and patrticle size.

Mass Spectrometry Conditions:

« lonization: Electrospray lonization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-
to-product ion transitions for both the analyte (Climbazole metabolites) and the internal
standard (Climbazole-d4) are monitored.

» Quantification: The analyte concentration is determined by calculating the peak area ratio of
the analyte to the internal standard and comparing it against a calibration curve.

HPLC with UV detection is a standard method for assessing the purity of Climbazole-d4 raw
material.
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Chromatographic Conditions:[10][13]
e System: Agilent 1100 series HPLC or equivalent.[13]
e Column: Reverse-phase C18 column (e.g., Kinetex 5 um, 50 x 4.6 mm).[13]

o Mobile Phase: Isocratic mixture of a phosphate buffer (pH 7.4) and Acetonitrile (e.g., 40:60
vIv).[13]

o Detection: UV spectrophotometer at a wavelength of 222 nm or 270 nm.[14][15]

e Analysis: The purity is calculated based on the area percentage of the principal peak relative
to the total peak area in the chromatogram.

1H NMR spectroscopy is used to confirm the chemical structure of Climbazole-d4 and verify
the position of deuterium labeling.

Procedure:

o Sample Preparation: A small amount of the Climbazole-d4 solid is dissolved in a suitable
deuterated solvent (e.g., Chloroform-d, CDCIs).

o Data Acquisition: The *H NMR spectrum is acquired on a high-field NMR spectrometer.

o Spectral Analysis: The spectrum is compared to the structure of Climbazole. The absence or
significant reduction of signals corresponding to the protons on the 4-chlorophenoxy ring
confirms successful deuteration at these positions. The presence of other characteristic
peaks for the imidazole and butanone moieties confirms the overall structure. A certificate of
analysis for Climbazole-d4 often states that the *H NMR spectrum is consistent with the
proposed structure.[10]

Signaling Pathways and Logical Relationships

Climbazole functions as an imidazole antifungal agent. Its mechanism is believed to be similar
to other azole fungicides like ketoconazole, which involves the inhibition of ergosterol
biosynthesis. Ergosterol is a vital component of the fungal cell membrane. By disrupting its
production, Climbazole compromises the integrity of the cell membrane, leading to fungal cell
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death. Additionally, Climbazole has been shown to be a potent inducer of cytochrome P450
(CYP450) enzymes in rat liver, which has implications for drug metabolism studies.[4][8]
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Caption: Proposed mechanism of Climbazole's antifungal action and its role in inducing
CYP450 enzymes.

The use of an isotopically labeled internal standard like Climbazole-d4 is the gold standard in
guantitative bioanalysis using mass spectrometry. It ensures high accuracy and precision by
accounting for analyte loss during sample processing and for variations in instrument response
(matrix effects).
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Caption: Standard experimental workflow for bioanalysis using an internal standard (IS) like
Climbazole-d4.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b564761?utm_src=pdf-body-img
https://www.benchchem.com/product/b564761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Climbazole-d4 is an ideal internal standard for Climbazole because it is chemically identical
but mass-shifted. This ensures that it co-elutes chromatographically and behaves similarly
during extraction and ionization, while being clearly distinguishable by the mass spectrometer.
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Caption: Relationship between Climbazole (analyte) and Climbazole-d4 (internal standard).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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